N-Isopropyl-4-aminobenzylamine
Overview
Description
N-Isopropyl-4-aminobenzylamine (CAS# 324560-63-6) is a useful research chemical . It is a compound that has appeared in chemical literature often playing an intermediary role in applications of experimental synthesis and novel organic transformations . It is most well known for having previously come to the attention of the DEA due to being used by illicit methamphetamine manufacturers as a diluent of or substitute for methamphetamine .
Molecular Structure Analysis
The molecular formula of this compound is C10H16N2 . Its InChI is InChI=1S/C10H16N2/c1-8(2)12-7-9-3-5-10(11)6-4-9/h3-6,8,12H,7,11H2,1-2H3 . The structure of this compound can be analyzed using techniques like NMR, HPLC, LC-MS, UPLC & more .Physical And Chemical Properties Analysis
This compound has a molecular weight of 164.25 . It has a boiling point of 271 ℃ at 760 mmHg and a density of 0.985 g/cm3 . Its LogP is 2.73890 .Scientific Research Applications
1. Enzymatic Synthesis of Chiral Amino-Alcohols
Research by Rios-Solis et al. (2015) demonstrates the use of N-Isopropyl-4-aminobenzylamine in the enzymatic synthesis of chiral amino-alcohols. This involves multi-step enzymatic conversions for industrial organic synthesis, utilizing Escherichia coli transketolases and the Chromobacterium violaceum transaminase. This process is critical for optimizing synthesis methods in the pharmaceutical industry (Rios-Solis et al., 2015).
2. Synthesis of Styrenic-Terminated Methacrylate Macromonomers
Zeng et al. (2001) explored the use of this compound in the synthesis of macromonomers with terminal styrenic moieties. This involves initiating the polymerization of methacrylates, resulting in polymers with well-controlled molecular weights and low polydispersities. This research contributes significantly to the field of polymer chemistry and material sciences (Zeng, Shen, & Zhu, 2001).
3. Asymmetric Synthesis of Unnatural Amino Acids
Park et al. (2013) have shown that this compound can be used as an ideal amino donor in the ω-transaminase-catalyzed asymmetric synthesis of unnatural amino acids. This process is pivotal in developing novel pharmaceutical compounds and has implications in drug design and synthesis (Park, Dong, & Shin, 2013).
4. Bioconversion Reaction Yields Enhancement
Halim et al. (2014) researched the use of this compound in enhancing bioconversion reaction yields. This involved using alternative amino donors to shift unfavorable reaction equilibria or overcome substrate/product inhibition, which is crucial in biotechnological applications and enzyme engineering (Halim, Rios-Solis, Micheletti, Ward, & Lye, 2014).
Safety and Hazards
Mechanism of Action
Target of Action
It has been studied for its toxicity-related targets in sn4741, sh-sy5y, or pc12 cell lines that model neurons .
Mode of Action
It is known that it can produce toxicity via increasing nitric oxide in vitro . This suggests that it may interact with its targets to modulate nitric oxide levels, leading to changes in cellular function.
Result of Action
It has been associated with increased nitric oxide production in vitro , which could potentially lead to various cellular effects, depending on the specific context and cell type.
Biochemical Analysis
Biochemical Properties
N-Isopropyl-4-aminobenzylamine plays a role in biochemical reactions, interacting with various enzymes, proteins, and other biomolecules
Cellular Effects
It has been suggested that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism . These effects need to be confirmed and further explored in future studies.
Molecular Mechanism
The molecular mechanism of action of this compound is not well-defined. It is hypothesized that it exerts its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
Future in vitro or in vivo studies are needed to explore these aspects .
properties
IUPAC Name |
4-[(propan-2-ylamino)methyl]aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2/c1-8(2)12-7-9-3-5-10(11)6-4-9/h3-6,8,12H,7,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFKOYUSYMNIQQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NCC1=CC=C(C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70573352 | |
Record name | 4-{[(Propan-2-yl)amino]methyl}aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70573352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
324560-63-6 | |
Record name | 4-{[(Propan-2-yl)amino]methyl}aniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70573352 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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